Cas no 948996-05-2 (2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE)

• Product Name: 2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE
• CAS No: 948996-05-2
• MF: C₁₃H₈ClN₃O₂
• MW: 273.674521446228
• CID: 5689725
• Update Time: 2023-10-13

2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE Chemical and Physical Properties

Names and Identifiers

• 2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE
• Reaxys ID: 18895542
• 1H-Isoindole-1,3(2H)-dione, 2-[(2-chloro-5-pyrimidinyl)methyl]-

• Inchi： 1S/C13H8ClN3O2/c14-13-15-5-8(6-16-13)7-17-11(18)9-3-1-2-4-10(9)12(17)19/h1-6H,7H2
• InChI Key： UPTIDSXFMRSSBW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1=CN=C(Cl)N=C1

Experimental Properties

• Density: 1.526±0.06 g/cm3(Predicted)
• Melting Point: 182-183 °C(Solv: ethanol (64-17-5))
• Boiling Point: 495.0±28.0 °C(Predicted)
• pka: -1.71±0.22(Predicted)